Cas no 5280-75-1 (2-amino-4-(4-chlorophenyl)-7-methyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile)

• Product Name: 2-amino-4-(4-chlorophenyl)-7-methyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• CAS No: 5280-75-1
• MF: C₁₇H₁₅ClN₂O₂
• MW: 314.766203165054
• CID: 1579065
• PubChem ID: 2839287
• Update Time: 2025-04-21

2-amino-4-(4-chlorophenyl)-7-methyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4-chlorophenyl)-7-methyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• 2-amino-4-(4-chlorophenyl)-7-methyl-5-oxo-4,6,7,8-tetrahydrochromene-3-carbonitrile
• AB00078966-01
• AG-690/11549478
• DTXSID20385583
• 5280-75-1

• Inchi： 1S/C17H15ClN2O2/c1-9-6-13(21)16-14(7-9)22-17(20)12(8-19)15(16)10-2-4-11(18)5-3-10/h2-5,9,15H,6-7,20H2,1H3
• InChI Key： GDWMZWPGVLXWLW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C#N)=C(N)OC2=C1C(CC(C)C2)=O

Computed Properties

• Exact Mass: 314.08235
• Monoisotopic Mass: 314.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 561.4°C at 760 mmHg
• Flash Point: 293.3°C
• Refractive Index: 1.632
• PSA: 76.11